Cas no 3038-67-3 (3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide)

3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide structure
3038-67-3 structure
Product Name:3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide
CAS No:3038-67-3
MF:C9H13N3O
MW:179.219021558762
CID:305933
PubChem ID:18220
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide
    • N'-propan-2-ylpyridine-3-carbohydrazide
    • 1-Isopropyl-2-nicotinoyl-hydrazin
    • 1-Isopropyl-2-nicotinoylhydrazine
    • 1-Nicotinoyl-2-isopropylhydrazine
    • HYDRAZINE, 2-ISOPROPYL-1-NICOTINOYL-
    • K 557
    • K-557
    • Nicotinic acid isopropylhydrazide
    • Nicotinic acid N'-isopropyl hydrazide
    • Nicotinic acid, 2-isopropylhydrazide
    • Nicotinoyl isopropylhydrazine
    • N'-isopropylnicotinohydrazide
    • N'-isopropylnicotino hydrazide
    • AITQVTHYJIJZLT-UHFFFAOYSA-N
    • SCHEMBL15487076
    • NSC201407
    • NSC-201407
    • CHEMBL3277569
    • WLN: T6NJ CVMMY1&1
    • U6JH1MJC5N
    • NSC 201407
    • 3038-67-3
    • BRN 0474228
    • 3-Pyridinecarboxylic acid, 2-(1-methylethyl)hydrazide
    • UNII-U6JH1MJC5N
    • DTXSID10184466
    • Inchi: 1S/C9H13N3O/c1-7(2)11-12-9(13)8-4-3-5-10-6-8/h3-7,11H,1-2H3,(H,12,13)
    • InChI Key: AITQVTHYJIJZLT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)NNC(C)C

Computed Properties

  • Exact Mass: 179.10599
  • Monoisotopic Mass: 179.105862
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54

Experimental Properties

  • Density: 1.084
  • Boiling Point: 265.9°Cat760mmHg
  • Flash Point: 114.6°C
  • Refractive Index: 1.526
  • PSA: 54.02
  • LogP: 1.50620
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